Cas no 1335053-51-4 (4-Amino-6-methoxypicolinonitrile)

• Product Name: 4-Amino-6-methoxypicolinonitrile
• CAS No: 1335053-51-4
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD27922062
• CID: 4673210
• PubChem ID: 89544536
• Update Time: 2025-09-28

4-Amino-6-methoxypicolinonitrile Chemical and Physical Properties

Names and Identifiers

• SB75669
• 4-amino-6-methoxypyridine-2-carbonitrile
• C72334
• AKOS027290612
• SCHEMBL14920453
• MFCD27922062
• SY346034
• BS-15220
• 4-Amino-6-methoxypicolinonitrile
• 1335053-51-4
• CS-0186938

• MDL： MFCD27922062
• Inchi： 1S/C7H7N3O/c1-11-7-3-5(9)2-6(4-8)10-7/h2-3H,1H3,(H2,9,10)
• InChI Key： FTQKETSVOODRAU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C#N)N=1)N

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-Amino-6-methoxypicolinonitrile

Comprehensive Overview of 4-Amino-6-methoxypicolinonitrile (CAS No. 1335053-51-4): Properties, Applications, and Industry Insights

4-Amino-6-methoxypicolinonitrile (CAS No. 1335053-51-4) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic nitrile derivative combines a pyridine core with methoxy and amino functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C₇H₇N₃O and precise molecular weight of 149.15 g/mol allow for targeted modifications in drug discovery pipelines.

Recent studies highlight the compound's role in developing kinase inhibitors, a hot topic in oncology research. As AI-driven drug discovery accelerates, 4-Amino-6-methoxypicolinonitrile has appeared in machine learning models predicting novel cancer therapeutics. Its electron-withdrawing nitrile group enhances binding affinity to protein targets, addressing a key challenge in precision medicine formulations.

In agrochemical applications, this compound serves as a precursor for crop protection agents, particularly those targeting fungal resistance – a critical concern given climate change-induced pathogen spread. The methoxy substitution improves compound stability under field conditions, while the amino group facilitates derivatization for green chemistry approaches. These properties align with growing demand for sustainable pesticides with reduced environmental persistence.

Synthetic methodologies for 1335053-51-4 typically involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution reactions. Advanced purification techniques like preparative HPLC ensure >98% purity for research applications. Analytical characterization via LC-MS and NMR spectroscopy confirms its structural integrity, with the nitrile stretching vibration appearing at 2230 cm^-1 in IR spectra.

Market trends indicate rising interest in custom synthesis of this compound, driven by pharmaceutical companies exploring small molecule libraries for orphan drug development. The global fine chemicals market (projected to reach $280 billion by 2028) increasingly values such high-value intermediates that enable rapid structure-activity relationship studies.

From a regulatory perspective, 4-Amino-6-methoxypicolinonitrile requires proper handling under standard laboratory protocols. While not classified as hazardous, researchers should consult SDS documentation regarding storage conditions (typically 2-8°C under inert atmosphere) to maintain stability. Proper waste disposal procedures should follow REACH compliance guidelines.

Emerging applications include its use in fluorescent probes for cellular imaging and as a building block for OLED materials – areas experiencing 12% annual growth. The compound's electron transport properties make it particularly valuable for developing organic semiconductors in flexible electronics.

For researchers sourcing this material, key considerations include supplier reliability, batch-to-batch consistency, and availability of analytical certificates. Many contract research organizations now offer scale-up services for derivatives of 1335053-51-4, supporting transition from discovery to preclinical development stages.